Cas no 843638-98-2 (2-Fluoren-9-ylidenemethylthiophene)

• Product Name: 2-Fluoren-9-ylidenemethylthiophene
• CAS No: 843638-98-2
• MF: C₁₈H₁₂S
• MW: 260.352883338928
• MDL: MFCD00159573
• CID: 1822739
• PubChem ID: 26596167
• Update Time: 2025-05-26

2-Fluoren-9-ylidenemethylthiophene Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-(9H-fluoren-9-ylidenemethyl)-
• 2-(fluoren-9-ylidenemethyl)thiophene
• AKOS005166935
• MFCD00159573
• 2-[(9H-FLUOREN-9-YLIDENE)METHYL]THIOPHENE
• W-200514
• 843638-98-2
• 2-Fluoren-9-ylidenemethylthiophene
• GEO-01388
• DTXSID40650144
• 2-(9h-fluoren-9-ylidenemethyl)thiophene

• MDL： MFCD00159573
• Inchi： 1S/C18H12S/c1-3-9-16-14(7-1)15-8-2-4-10-17(15)18(16)12-13-6-5-11-19-13/h1-12H
• InChI Key： PXFBPSLHTWGNSZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1/C=C1/C2C=CC=CC=2C2=CC=CC=C2/1

Computed Properties

• Exact Mass: 260.06597156g/mol
• Monoisotopic Mass: 260.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 396.4±11.0 °C at 760 mmHg
• Flash Point: 145.1±5.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Fluoren-9-ylidenemethylthiophene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-Fluoren-9-ylidenemethylthiophene

Recent Advances in the Study of 2-Fluoren-9-ylidenemethylthiophene (CAS: 843638-98-2) in Chemical Biology and Pharmaceutical Research

The compound 2-Fluoren-9-ylidenemethylthiophene (CAS: 843638-98-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 2-Fluoren-9-ylidenemethylthiophene as a scaffold for designing novel bioactive molecules. Its fluorene and thiophene moieties contribute to its ability to interact with various biological targets, including enzymes and receptors. Researchers have explored its potential as an inhibitor for key enzymes involved in inflammatory and oncogenic pathways, making it a promising candidate for further drug development.

One of the most notable advancements in the study of this compound is its application in photodynamic therapy (PDT). A 2023 study demonstrated that derivatives of 2-Fluoren-9-ylidenemethylthiophene exhibit strong photosensitizing properties, enabling their use in targeted cancer treatments. The compound's ability to generate reactive oxygen species (ROS) upon light activation has been leveraged to develop new PDT agents with enhanced efficacy and reduced side effects.

In addition to its therapeutic potential, 2-Fluoren-9-ylidenemethylthiophene has also been investigated for its role in material science. Its conjugated system and electronic properties make it suitable for use in organic semiconductors and optoelectronic devices. Recent research has explored its incorporation into polymer matrices to improve charge transport and stability in organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of 2-Fluoren-9-ylidenemethylthiophene has been optimized in recent years, with several research groups reporting improved yields and purity through novel catalytic methods. For instance, a 2022 study introduced a palladium-catalyzed cross-coupling approach that significantly reduced reaction times and byproduct formation. These advancements have facilitated the large-scale production of the compound for further biological and material studies.

Despite these promising developments, challenges remain in the clinical translation of 2-Fluoren-9-ylidenemethylthiophene-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through systematic preclinical studies. Ongoing research is focused on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, 2-Fluoren-9-ylidenemethylthiophene (CAS: 843638-98-2) represents a versatile and promising compound in both pharmaceutical and material science applications. Its unique structural features and diverse biological activities make it a valuable subject for continued research. Future studies should aim to bridge the gap between laboratory findings and clinical applications, paving the way for its potential use in treating various diseases and advancing material technologies.